N-(3-chlorophenyl)-3-pentanamidobenzofuran-2-carboxamide
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Overview
Description
N-(3-chlorophenyl)-3-pentanamidobenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H19ClN2O3 and its molecular weight is 370.83. The purity is usually 95%.
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Scientific Research Applications
Fluorescence Quenching Studies
Research has shown significant interest in the fluorescence quenching properties of carboxamide derivatives, including N-(3-chlorophenyl)-3-pentanamidobenzofuran-2-carboxamide. Studies conducted in different organic solvents have revealed insights into the quenching mechanisms, suggesting the involvement of both static and dynamic quenching processes. These findings are crucial for understanding the interaction of these compounds with light, which could have implications in sensor technology and fluorescence-based analytical methods (Patil et al., 2013).
Solvent Effect on Fluorescence
The effect of solvents on the fluorescence quenching of biologically active carboxamides has also been explored, revealing that solvent polarity significantly influences the quenching behavior. This research enhances our understanding of how environmental conditions affect the fluorescence properties of these compounds, which is valuable for their application in biological systems and the development of fluorescence-based tools (Patil et al., 2012).
Structural and Chemical Properties
Investigations into the structural properties of this compound and its complexes have provided detailed insights into their chemical behavior. By synthesizing and characterizing these compounds, researchers have laid the groundwork for future applications in materials science, catalysis, and potentially as active pharmaceutical ingredients. The synthesis of new compounds and the exploration of their electronic structures offer a foundation for the development of novel materials with tailored properties (Sarıoğlu et al., 2016).
Environmental and Agricultural Applications
Research has extended into the environmental and agricultural sectors, exploring the transformation and interaction of similar compounds in soil and their potential as fungicides. Understanding the behavior of these chemicals in environmental contexts is crucial for developing more efficient and safer agricultural practices. This research highlights the complex interactions that can occur in soil and the potential for creating hybrid residues with unique properties, which could influence pest control strategies and environmental safety protocols (Bartha, 1969).
Mechanism of Action
Mode of Action
Without specific information on the compound’s targets, it’s challenging to describe its mode of action. Similar compounds have been shown to interact with their targets by binding to active sites, causing conformational changes, and altering the target’s activity .
Biochemical Pathways
Related compounds have been shown to affect various biochemical pathways, including oxidative phosphorylation
Result of Action
Similar compounds have been shown to cause a range of effects, from inhibiting enzyme activity to altering cell signaling . More research is needed to understand the specific effects of this compound.
Properties
IUPAC Name |
N-(3-chlorophenyl)-3-(pentanoylamino)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O3/c1-2-3-11-17(24)23-18-15-9-4-5-10-16(15)26-19(18)20(25)22-14-8-6-7-13(21)12-14/h4-10,12H,2-3,11H2,1H3,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYVCXTXKMDJLBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.